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Compound of Interest

Compound Name:
Chloro(1,5-

cyclooctadiene)iridium(I) dimer

CAS No.: 12112-67-3

Cat. No.: B080787 Get Quote

An In-Depth Technical Guide to Chloro(1,5-cyclooctadiene)iridium(I) Dimer, [Ir(cod)Cl]₂

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on Chloro(1,5-cyclooctadiene)iridium(I) dimer, commonly

abbreviated as [Ir(cod)Cl]₂. This organometallic compound is a cornerstone precursor in

modern synthetic and catalytic chemistry, valued for its reliability and versatility in generating

highly active iridium catalysts. We will delve into its fundamental properties, molecular

architecture, synthesis, handling, and pivotal applications, providing field-proven insights and

detailed protocols to ensure scientific integrity and reproducibility.

Core Compound Identity and Properties
[Ir(cod)Cl]₂ is an air-stable, orange-red crystalline solid that has become indispensable in

organometallic chemistry and homogeneous catalysis.[1] Its primary utility lies in its role as a

stable and convenient starting material for a vast array of iridium(I) and iridium(III) complexes.

[2][3] The dimeric structure, featuring two bridging chloride ligands, can be easily cleaved by

coordinating solvents or ligands, providing access to monomeric iridium species that are often

the catalytically active agents.

While the solid is robust, solutions of the complex can degrade in the presence of air and

should be handled under an inert atmosphere.[1]
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For ease of reference, the key chemical and physical properties of [Ir(cod)Cl]₂ are summarized

below.

Property Value Source(s)

Chemical Formula C₁₆H₂₄Cl₂Ir₂ [1][2][4]

Molecular Weight 671.70 g/mol [1][2][4][5]

CAS Number 12112-67-3 [2][4][5]

Appearance
Orange to red crystalline

solid/powder
[1][2][6]

Density 2.65 g/cm³ (red polymorph) [1]

Melting Point 205 °C (decomposes) [3][6]

Solubility

Soluble in many organic

solvents (e.g., chloroform,

dichloromethane); Insoluble in

water.

[1][3][6]

Molecular Structure and Chemical Causality
The structure of [Ir(cod)Cl]₂ is central to its reactivity. It consists of two iridium(I) centers, each

adopting a square planar geometry, which is characteristic for a d⁸ transition metal complex.[1]

The two iridium atoms are bridged by two chloride ligands. Each iridium center is also

coordinated to one molecule of 1,5-cyclooctadiene (COD), a bidentate olefin ligand.

The Ir₂Cl₂ core is not planar but is folded, with a reported dihedral angle of 86°.[1] This folding

relieves steric strain between the bulky COD ligands. The relative stability of the dimer and the

lability of the bridging chloride ligands are the key reasons for its widespread use as a catalyst

precursor. The addition of a coordinating ligand (L), such as a phosphine, readily cleaves the

dimer to form monomeric complexes of the type Ir(cod)(L)Cl.
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Start: Iridium salt, COD,
 isopropanol, water

1. Dissolve IrCl₃·nH₂O
 in isopropanol/water mixture

2. Add 1,5-cyclooctadiene (COD)
 under inert atmosphere (N₂ or Ar)

3. Reflux mixture (e.g., 18-24 h).
 Color changes from dark brown to red.

4. Cool solution to room temperature.
 Red crystals precipitate.

5. Filter the solid product

6. Wash crystals with cold methanol
 to remove impurities

7. Dry under vacuum

End: Pure [Ir(cod)Cl]₂ crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of [Ir(cod)Cl]₂.
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Step-by-Step Methodology
This protocol is designed to be self-validating, with a distinct color change indicating the

progress of the reaction.

Reagent Preparation: In a round-bottomed flask equipped with a reflux condenser and a

magnetic stir bar, dissolve the iridium precursor (e.g., IrCl₃·nH₂O, IrCl₄·nH₂O, or H₂IrCl₆) in a

2:1 to 1:1 volumetric mixture of isopropanol and deionized water. [7]2. Inert Atmosphere:

Purge the flask with an inert gas, such as argon or nitrogen. This is critical as the desired Ir(I)

product can be sensitive to oxidation in solution.

Ligand Addition: Add 1,5-cyclooctadiene (COD) to the stirring solution. A typical molar ratio of

iridium to COD is approximately 1:8.6. [7]4. Reflux: Heat the reaction mixture to reflux

(boiling temperature) and maintain it for 18-24 hours. [7]During this time, the solution will

change color from dark brown or black to a clear, intense red, indicating the formation of the

Ir(I) complex.

Crystallization: After the reflux period, allow the flask to cool slowly to room temperature.

Shiny, red-orange crystals of [Ir(cod)Cl]₂ will precipitate from the solution. [7]6. Isolation:

Collect the crystals by filtration. To maximize yield, the filtrate can be concentrated to about

30-50% of its original volume to precipitate more product. [7]7. Purification: Wash the

collected crystals with a small amount of cold methanol to remove any unreacted starting

materials or byproducts. [7]8. Drying: Dry the final product under vacuum. Yields for this

method are typically around 90-95%. [7]

Handling, Storage, and Safety
Proper handling and storage are paramount for maintaining the integrity of [Ir(cod)Cl]₂ and

ensuring laboratory safety.

Handling: Always handle the compound in a well-ventilated area or a fume hood. [8]Avoid

breathing dust. [8][9]Personal protective equipment (PPE), including gloves (neoprene or

nitrile), safety goggles, and a lab coat, should be worn. [9]* Storage: Store the solid in a

tightly sealed container under an inert atmosphere (nitrogen or argon). [4]It should be kept in

a cool, dry, and dark place, with recommended temperatures between 2-8°C. [3]For long-

term storage of solutions, temperatures of -20°C are advised. [2]* Safety: [Ir(cod)Cl]₂ is

known to cause skin and serious eye irritation and may cause respiratory irritation. [5][8]It is
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incompatible with strong oxidizing agents. [9]Always consult the Safety Data Sheet (SDS)

before use.

Key Applications in Catalysis
[Ir(cod)Cl]₂ is rarely used as a catalyst itself but serves as a premier precursor for generating

active catalytic species. [1][2]Its primary role is to provide a reliable source of Ir(I).

[Ir(cod)Cl]₂
(Stable Precursor)

Dimer Cleavage
(+2L, e.g., Phosphine)

Ir(cod)(L)Cl
(Monomeric Intermediate)

Activation Step
(e.g., H₂, Substrate)

[Ir(cod)(L)(H)₂]⁺
(Active Catalyst)

Catalytic Cycle
(Hydrogenation, C-H Activation, etc.)

Regeneration
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Caption: General pathway from [Ir(cod)Cl]₂ to an active catalyst.

Notable applications include:

Hydrogenation: It is famously used to prepare Crabtree's catalyst, [Ir(cod)(PCy₃)(py)]PF₆, a

highly effective catalyst for the hydrogenation of sterically hindered olefins. [2][3]* C-H

Activation/Borylation: It is a precursor for catalysts used in the ortho-borylation of arenes, a

powerful method for functionalizing aromatic rings. [3]* Asymmetric Catalysis: In combination

with chiral ligands, it forms catalysts for various enantioselective transformations, including

hydrogenations, allylic substitutions, and reductions of imines. [3]* Hydroamination: The

complex itself can serve as a precatalyst for the intramolecular hydroamination of

unactivated alkenes, forming nitrogen-containing heterocyclic compounds. [3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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